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Introduction
Ethylhydrazine oxalate (CAS No. 6629-60-3) is a salt composed of ethylhydrazine and oxalic

acid.[1] While not an active pharmaceutical ingredient itself, it serves as a critical building block

in synthetic organic chemistry. Its utility is particularly pronounced in the field of medicinal

chemistry, where the ethylhydrazine moiety is incorporated into more complex molecules to

create novel heterocyclic compounds.[1][2][3] Hydrazine derivatives, in general, are

foundational to the synthesis of a wide array of biologically active compounds, including

treatments for tuberculosis and potential anticancer agents.[4] This guide provides a

comprehensive overview of the physicochemical properties, applications, handling, and safety

considerations of Ethylhydrazine oxalate for professionals in research and drug development.

Physicochemical Properties and Molecular
Structure
Ethylhydrazine oxalate is a stable, crystalline solid at room temperature, typically appearing

as a white to off-white powder.[5] Its salt structure confers greater stability and ease of handling

compared to the freebase ethylhydrazine.
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Core Data
The fundamental properties of Ethylhydrazine oxalate are summarized in the table below,

providing at-a-glance information for laboratory use.

Property Value Source(s)

CAS Number 6629-60-3 [2][6][7]

Molecular Formula
C₄H₁₀N₂O₄ or C₂H₈N₂ ·

C₂H₂O₄
[2][6][7][8]

Molecular Weight 150.13 g/mol [2][6][8]

Appearance
White to off-white powder or

crystals
[5]

Melting Point
170-173 °C (with

decomposition)
[2][5][7][9]

Synonyms Ethylhydrazine ethanedioate [2][10]

Molecular Structure
The compound consists of an ethylhydrazinium cation and an oxalate anion, joined by ionic

and hydrogen bonds. The dual representation of the molecular formula (C₄H₁₀N₂O₄ and

C₂H₈N₂ · C₂H₂O₄) reflects this salt structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4. calcasolutions.com [calcasolutions.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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